isopropyl 5-(2,5-dimethoxyphenyl)-7-methyl-3-oxo-2-(3-pyridinylmethylene)-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate

• IUPAC Name: propan-2-yl (2Z)-5-(2,5-dimethoxyphenyl)-7-methyl-3-oxo-2-(pyridin-3-ylmethylidene)-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
• InChI: InChI=1S/C25H25N3O5S/c1-14(2)33-24(30)21-15(3)27-25-28(22(21)18-12-17(31-4)8-9-19(18)32-5)23(29)20(34-25)11-16-7-6-10-26-13-16/h6-14,22H,1-5H3/b20-11-
• InChI Key: PWUJGRYWKPMBJI-JAIQZWGSSA-N
• Canonical SMILES: CC1=C(C(N2C(=O)C(=CC3=CN=CC=C3)SC2=N1)C4=C(C=CC(=C4)OC)OC)C(=O)OC(C)C
• Isomeric SMILES: CC1=C(C(N2C(=O)/C(=C/C3=CN=CC=C3)/SC2=N1)C4=C(C=CC(=C4)OC)OC)C(=O)OC(C)C
• Molecular Formula: C25H25N3O5S
• Molecular Weight: 479.5 g/mol

Description

The compound is a derivative of pyrimidine, which is a heterocyclic aromatic organic compound similar to pyridine. It contains two nitrogen atoms at positions 1 and 3 in the six-membered ring. Pyrimidines and their derivatives have been proven to have antiviral, anticancer, antioxidant, and antimicrobial activity.

Synthesis Analysis

While the exact synthesis process for this specific compound is not available, pyrimidines are generally synthesized through a multi-step process involving various reagents and conditions.

Molecular Structure Analysis

The compound contains several functional groups including an isopropyl group, a pyrimidine ring, a thiazole ring, and a carboxylate group. These groups contribute to the compound’s reactivity and properties.

Chemical Reactions Analysis

The compound, being a pyrimidine derivative, is likely to undergo reactions typical of pyrimidines. These could include nucleophilic substitution reactions, electrophilic aromatic substitution reactions, and others.

Future Directions

Research into pyrimidine derivatives is ongoing, with many studies focusing on their synthesis and biological activity. Future research could explore the potential uses of this compound in various applications, such as in the development of new drugs.